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Compound of Interest

Compound Name: (2-Fluorophenyl)urea

CAS No.: 656-31-5

Cat. No.: B1360107

Get Quote

Executive Summary
(2-Fluorophenyl)urea is a critical carbamide intermediate used in the synthesis of substituted

urea herbicides (e.g., Flufenoxuron metabolites) and Kinesin Spindle Protein (KSP) inhibitors

for oncology. Its solubility behavior is governed by the competition between the hydrophilic urea

moiety (hydrogen bond donor/acceptor) and the lipophilic, electron-withdrawing fluorophenyl

ring.

Understanding its solubility landscape is essential for:

Process Chemistry: Optimizing recrystallization yields.

Medicinal Chemistry: Predicting bioavailability and formulating stock solutions for in vitro

assays.

Purification: Selecting mobile phases for chromatography.
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Physicochemical Profile
The introduction of a fluorine atom at the ortho position of the phenyl ring alters the crystal

lattice energy and solvation properties compared to the parent phenylurea.

Property Value Technical Note

IUPAC Name 1-(2-Fluorophenyl)urea

CAS Number 656-31-5

Molecular Weight 154.14 g/mol

Appearance
White to off-white crystalline

solid

Needle-like crystals from

ethanol/water.

Melting Point 150 – 160 °C

Range varies by

purity/polymorph; typically

decomposes upon melting.

LogP (Computed) ~0.91
Moderately lipophilic; crosses

biological membranes.

H-Bond Donors 2 Urea -NH₂ and -NH- groups.

H-Bond Acceptors 2
Carbonyl oxygen and Fluorine

(weak acceptor).

Solubility Landscape
The solubility of (2-Fluorophenyl)urea is non-linear across solvent polarities. It follows a "like-

dissolves-like" mechanism heavily influenced by the ability of the solvent to disrupt the strong

intermolecular hydrogen bonding of the urea crystal lattice.

Solvent Compatibility Matrix[1]
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Solvent Class Specific Solvent Solubility Rating Mechanistic Insight

Polar Aprotic DMSO, DMF High (>100 mg/mL)

Primary Choice. The

sulfoxide/amide

oxygens are strong H-

bond acceptors,

effectively breaking

the solute's lattice

energy. Ideal for NMR

and stock solutions.

Polar Protic Ethanol, Methanol
Moderate (Hot) / Low

(Cold)

Recrystallization

Choice. Solubility

increases drastically

with temperature

(exponential Van't Hoff

relationship).

Polar Protic Water Low (<1 mg/mL)

The hydrophobic

phenyl ring limits

water solubility

despite the urea

headgroup. Soluble in

hot water.[1]

Moderately Polar Ethyl Acetate Moderate

Good solvent for

extraction; often used

in mixtures with

hexane for

precipitation.

Non-Polar Hexane, Diethyl Ether Insoluble

Lacks the polarity to

interact with the urea

moiety. Used as an

anti-solvent to induce

crystallization.

Chlorinated Dichloromethane Low to Moderate Soluble enough for

extraction but poor for
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dissolving large

quantities.

Recrystallization Strategy
For purification, a mixed-solvent system is recommended to exploit the differential solubility:

Solvent A (Good Solvent): Hot Ethanol or Ethyl Acetate.

Solvent B (Anti-Solvent): Hexane or Cold Water.

Protocol: Dissolve the crude solid in minimal boiling Ethanol. Slowly add warm Hexane until

turbidity persists. Cool slowly to 4°C to maximize crystal purity.

Experimental Protocols
To generate precise solubility data (e.g., Mole Fraction Solubility

), the Isothermal Saturation Method is the gold standard.

Protocol: Isothermal Saturation Method (Shake-Flask)
Objective: Determine the equilibrium solubility of (2-Fluorophenyl)urea in a specific solvent at

a fixed temperature (

).

Workflow Diagram:
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Figure 1: Standard workflow for determining thermodynamic equilibrium solubility.

Detailed Steps:

Preparation: Add excess (2-Fluorophenyl)urea to a glass vial containing the solvent (e.g., 5

mL). Ensure solid remains visible (supersaturation).
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Equilibration: Place the vial in a thermostatic shaker bath at the target temperature (e.g.,

25.0 ± 0.1 °C). Shake at 150 rpm for 24–48 hours.

Sampling: Stop agitation and allow the solid to settle for 2 hours (or centrifuge).

Filtration: Withdraw the supernatant using a pre-warmed syringe and filter through a 0.45 µm

PTFE filter to remove micro-crystals.

Quantification (HPLC Method):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Acetonitrile : Water (50:50 v/v).

Detection: UV at 245 nm (typical absorption max for phenylureas).

Calculation: Compare peak area against a standard calibration curve.

Thermodynamic Analysis of Dissolution
The solubility dependence on temperature can be modeled using the Modified Apelblat

Equation or the Van't Hoff Equation. This analysis reveals whether the dissolution is

endothermic or exothermic.

Van't Hoff Equation:

: Mole fraction solubility.[2]

: Absolute temperature (Kelvin).

: Enthalpy of solution.

: Entropy of solution.

Interpretation:

Linear Plot: Plotting

vs.
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typically yields a straight line.

Slope (

): A negative slope indicates an endothermic process (

), meaning solubility increases with temperature (typical for urea derivatives in organic
solvents).

Implication: If

is high, cooling crystallization will be highly efficient (large yield recovery).

Implications for Drug Development
Bioavailability & Formulation

Class: Likely BCS Class II (Low Solubility, High Permeability) or Class IV depending on the

dose.

Formulation: Due to low water solubility, formulation often requires co-solvents (PEG-400,

Propylene Glycol) or complexation with Cyclodextrins (e.g., HP-β-CD) to enhance aqueous

stability for in vivo delivery.

Safety & Handling
Hazard: Substituted phenylureas can be toxic if swallowed and may cause long-term

adverse effects in the aquatic environment.

PPE: Wear nitrile gloves, safety goggles, and use a dust mask/fume hood to prevent

inhalation of fine particulates during weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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